Cas no 923151-83-1 (8-{2-(4-chlorophenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-{2-(4-chlorophenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923151-83-1
• MF: C₁₈H₁₉ClN₆O₂
• MW: 386.835461854935
• CID: 5426652
• Update Time: 2025-07-15

8-{2-(4-chlorophenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-{2-[(4-chlorophenyl)amino]ethyl}-4-hydroxy-1,6,7-trimethyl-1H-imidazo[2,1-f]purin-2(8H)-one
• 8-{2-(4-chlorophenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H19ClN6O2/c1-10-11(2)25-14-15(23(3)18(27)22-16(14)26)21-17(25)24(10)9-8-20-13-6-4-12(19)5-7-13/h4-7,20H,8-9H2,1-3H3,(H,22,26,27)
• InChI Key： XDMWBIKZAMFNBW-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCNC3=CC=C(Cl)C=C3)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 8-{2-(4-chlorophenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-{2-(4-chlorophenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 923151-83-1)

8-{2-(4-chlorophenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological activities. This compound belongs to the imidazopyrimidine class of molecules, which are known for their broad spectrum of pharmacological effects. The presence of multiple functional groups, including an aminoethyl side chain and a chlorophenyl moiety, contributes to its intricate reactivity and interaction potential with biological targets.

The CAS No. 923151-83-1 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research continuity. Its molecular structure incorporates a trimethyl-substituted imidazopyrimidine core, which is a common motif in drug discovery programs aimed at modulating enzyme activity and receptor binding. The 1,6,7-trimethyl substitution pattern enhances the compound's stability and lipophilicity, making it a promising candidate for oral administration and systemic distribution.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies suggest that the aminoethyl side chain may play a critical role in mediating interactions with proteins or nucleic acids, while the 4-chlorophenyl group could influence electronic properties and metabolic stability. These features make the compound an attractive scaffold for further derivatization and optimization.

In the context of contemporary pharmaceutical research, 8-{2-(4-chlorophenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has been explored for its potential in addressing various therapeutic challenges. For instance, preliminary in vitro studies have indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors implicated in cancer progression. The imidazopyrimidine core is particularly relevant in this context, as it shares structural similarities with known chemotherapeutic agents that disrupt cellular signaling pathways.

The trimethyl-substituted imidazopyrimidine moiety is also noteworthy for its ability to modulate redox-sensitive targets. Reactive oxygen species (ROS) play a pivotal role in numerous pathological conditions, including inflammation and neurodegeneration. By targeting enzymes such as NADPH oxidases or xanthine oxidase through selective binding interactions mediated by the chlorophenyl and aminoethyl groups respectively, this compound could offer therapeutic benefits in oxidative stress-related disorders.

Moreover, 8-{2-(4-chlorophenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H，4H，8H-imidazo1，2-gpurine-2，4-dione’s structural features align well with current trends in drug design aimed at enhancing bioavailability and minimizing off-target effects. The combination of lipophilic substituents with polar functional groups creates a balanced pharmacokinetic profile suitable for systemic administration. Additionally, its heterocyclic nature allows for diverse modifications without compromising core structural integrity, providing chemists with ample opportunities to fine-tune its pharmacological properties.

Recent publications have highlighted the importance of imino acids derivatives as intermediates in synthesizing biologically active compounds. While not directly related to this specific molecule, these findings underscore the broader significance of nitrogen-containing heterocycles in medicinal chemistry. The presence of multiple nitrogen atoms in the imidazopyrimidine ring system enhances hydrogen bonding capabilities, which can be exploited to improve binding affinity towards biological macromolecules.

From a synthetic perspective, 8-{2-(4-chlorophenyl)aminoethyl}-1，6，7-trimethyl-1H，2H，3H，4H，8H-imidazo1，2-gpurine-2，4-dione exemplifies how sophisticated organic transformations can yield highly functionalized molecules with therapeutic potential. Key synthetic strategies include nucleophilic substitution reactions at the chlorophenyl ring, followed by condensation reactions involving protected imidazole precursors。 These methodologies showcase modern approaches to constructing complex scaffolds while maintaining high yields and purity standards essential for preclinical development。

The integration of high-throughput screening (HTS) technologies has further accelerated the discovery process for such compounds。 By systematically testing large libraries of structurally diverse molecules against disease-relevant targets, researchers can rapidly identify lead candidates like this one。 Preliminary HTS data suggests that derivatives of 8-{2-(4-chlorophenyl)aminoethyl}-1，6，7-trimethyl-1H，2 H ，3 H ， 4 H ， 8 H -imidazo 1 ， 2 -g purine - 2 ， 4 -dione may exhibit promising activity against inflammatory cytokines or growth factor receptors。

In conclusion, this compound represents a compelling example of how interdisciplinary approaches combining organic synthesis、 computational modeling、and biochemical assays can yield novel therapeutic agents。 Its unique structural features offer multiple avenues for further exploration, making it a valuable asset in ongoing drug discovery initiatives aimed at addressing unmet medical needs。 As research progresses, additional insights into its mechanism of action will likely emerge from both experimental and computational studies。